Cas no 73252-01-4 (4-Phenylazepane)

4-Phenylazepane Properties

Names and Identifiers

• 4-Phenylazepane
• 4-PHENYL-AZEPANE HCL
• hexahydro-4-phenyl-1H-Azepine
• 1H-Azepine,hexahydro-4-phenyl
• 4-phenylazepane(SALTDATA: HCl)
• 4-Phenylazepanehydrochloride
• 4-PHENYLHEXAMETHYLENEIMINE
• 4-Phenyl-azepane
• Z425362306
• FT-0768952
• BB 0260180
• VU0490385-1
• DTXSID00993988
• 4-PHENYL-AZEPANE
• F2184-0219
• SCHEMBL2300489
• AS-47880
• 73252-01-4
• 1H-Azepine, hexahydro-4-phenyl-, (4S)-
• EN300-66433
• F16666
• Q4637194
• NSC400455
• J-515943
• SB38490
• 4-phenyl-perhydro-azepine
• AHKQOPMYYACTFC-UHFFFAOYSA-N
• MFCD08060059
• NSC 400455
• A837766
• AKOS009493114
• DB-013504
• +Expand

• MDL： MFCD08060059
• InChIKey： AHKQOPMYYACTFC-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H17N/c1-2-5-11(6-3-1)12-7-4-9-13-10-8-12/h1-3,5-6,12-13H,4,7-10H2
• SMILES： C1=CC=C(C=C1)C2CCCNCC2

Computed Properties

• Exact Mass: 211.11300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 175.136
• Heavy Atom Count: 13
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 12A^2

Experimental Properties

• LogP: 3.67450
• PSA: 12.03000
• Refractive Index: 1.513
• Boiling Point: 279.3°C at 760 mmHg
• Flash Point: 125.1°C
• Density: 0.95

4-Phenylazepane Security Information

• Dangerous goods sign： Xn
• Risk Phrases： 22-36-51/53

4-Phenylazepane Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%